Cas no 51307-38-1 (N-[4-(hydroxymethyl)-1,3-thiazol-2-yl]acetamide)

• Product Name: N-[4-(hydroxymethyl)-1,3-thiazol-2-yl]acetamide
• CAS No: 51307-38-1
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD12138108
• CID: 1572180
• PubChem ID: 14931748
• Update Time: 2025-04-21

N-[4-(hydroxymethyl)-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(hydroxymethyl)-1,3-thiazol-2-yl]acetamide
• CTK4J4018
• SBB084378
• Acetamide, N-[4-(hydroxymethyl)-2-thiazolyl]-
• 2-acetylamino-4-hydroxymethylthiazole
• F2158-0670
• N-(4-hydroxymethylthiazol-2-yl)acetamide
• N-(4-hydroxymethyl-2-thiazolyl)acetamide
• 2-Acetamido-4-hydroxymethylthiazol
• AGN-PC-0031CZ
• AG-F-73485
• N-(4-(hydroxymethyl)-1,3-thiazol-2-yl)acetamide
• N-(4-(hydroxymethyl)thiazol-2-yl)acetamide
• SCHEMBL3933173
• BCA30738
• AKOS005217349
• DTXSID40565643
• CS-0277429
• XRXOHGHYAPSJAV-UHFFFAOYSA-N
• AS-66718
• 51307-38-1
• N-(4-(hydroxymethyl)-1,3-thiazole-2-yl)acetamide
• N-[4-(Hydroxymethyl)-2-thiazolyl]acetamide
• MFCD12138108
• DB-352339
• EN300-236468

• MDL： MFCD12138108
• Inchi： 1S/C6H8N2O2S/c1-4(10)7-6-8-5(2-9)3-11-6/h3,9H,2H2,1H3,(H,7,8,10)
• InChI Key： XRXOHGHYAPSJAV-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1NC(C)=O

Computed Properties

• Exact Mass: 172.03074
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 62.22
• LogP: 1.24330